Cas no 870007-39-9 (4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester)
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester is a specialized ester derivative of benzoic acid, featuring tert-butyl and ethoxy substituents at the 4- and 2-positions, respectively. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its structural versatility and reactivity. The tert-butyl group enhances steric stability, while the ethoxy moiety contributes to solubility and functional group compatibility. Its methyl ester form improves handling and reactivity in esterification and transesterification processes. This product is valued for its consistent purity and suitability in fine chemical applications, particularly where controlled substitution patterns are required. Proper storage under inert conditions is recommended to maintain stability.
870007-39-9 structure
Product Name:4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester
CAS No:870007-39-9
MF:C14H20O3
MW:236.306804656982
MDL:MFCD11501371
CID:1083758
Update Time:2025-06-06
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-Butyl-2-ethoxybenzoic acid methyl ester
- 4-TERT BUTYL-2-ETHOXY BENZOIC ACID METHYL ESTER
- 4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER
- methyl 4-tert-butyl-2-ethoxybenzoate
- 4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester
-
- MDL： MFCD11501371
- Inchi： 1S/C14H20O3/c1-6-17-12-9-10(14(2,3)4)7-8-11(12)13(15)16-5/h7-9H,6H2,1-5H3
- InChI Key： MSBDQSVHWOJXCZ-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C(=O)OC)C=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 236.141
- Monoisotopic Mass: 236.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B789803-10mg |
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester |
870007-39-9 | 10mg |
$ 50.00 | 2022-04-27 | ||
| TRC | B789803-50mg |
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester |
870007-39-9 | 50mg |
$ 115.00 | 2022-04-27 | ||
| TRC | B789803-100mg |
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester |
870007-39-9 | 100mg |
$ 185.00 | 2022-04-27 | ||
| Alichem | A019104230-1g |
4-tert-Butyl-2-ethoxy-benzoic acid methyl ester |
870007-39-9 | 95% | 1g |
$323.73 | 2023-08-31 | |
| Alichem | A019104230-5g |
4-tert-Butyl-2-ethoxy-benzoic acid methyl ester |
870007-39-9 | 95% | 5g |
$999.60 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B943031-250mg |
4-tert-Butyl-2-ethoxy-benzoic acid methyl ester |
870007-39-9 | ≥95% | 250mg |
￥1,080.00 | 2022-09-02 | |
| eNovation Chemicals LLC | D767376-100mg |
4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER |
870007-39-9 | 95% | 100mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | D767376-250mg |
4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER |
870007-39-9 | 95% | 250mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D767376-1g |
4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER |
870007-39-9 | 95% | 1g |
$420 | 2024-06-06 | |
| eNovation Chemicals LLC | D767376-5g |
4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER |
870007-39-9 | 95% | 5g |
$1220 | 2024-06-06 |
4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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